molecular formula C7H7Cl2OP B8606874 Phosphonic dichloride, (2-methylphenyl)- CAS No. 62386-52-1

Phosphonic dichloride, (2-methylphenyl)-

Cat. No.: B8606874
CAS No.: 62386-52-1
M. Wt: 209.01 g/mol
InChI Key: VSOKVZXEWFMKAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphonic dichloride, (2-methylphenyl)- is a useful research compound. Its molecular formula is C7H7Cl2OP and its molecular weight is 209.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phosphonic dichloride, (2-methylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phosphonic dichloride, (2-methylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62386-52-1

Molecular Formula

C7H7Cl2OP

Molecular Weight

209.01 g/mol

IUPAC Name

1-dichlorophosphoryl-2-methylbenzene

InChI

InChI=1S/C7H7Cl2OP/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3

InChI Key

VSOKVZXEWFMKAB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1P(=O)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

317 g (1.52 moles) of o-tolylphosphonic acid dichloride and 400 g (1.53 moles) of triphenylphosphane were stirred for 17 hours at 180° C. under an atmosphere of nitrogen. The mixture was then cooled and the triphenylphosphane oxide which had crystallized out was filtered off with suction. The filtrate was distilled at 0.093 kPa at a top temperature of approx. 80°-100° C. This gave 220 g, containing 45% of dichloro-o-tolylphosphane and 45% of o-tolylphosphonic acid dichloride (according to 31P-NMR spectrum). The dichloro-o-tolylphosphane was obtained at a yield of 50% of theory, at a 68.5% conversion of o-tolylphosphonic acid dichloride.
Quantity
317 g
Type
reactant
Reaction Step One
Quantity
400 g
Type
reactant
Reaction Step One

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